Cas no 1846568-61-3 ((2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid)

(2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a brominated furan ring. Its structural uniqueness, combining a furan heterocycle with a bromine substituent, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The (2R)-stereochemistry ensures enantioselective applications, particularly in peptide modification and drug design. The bromine moiety enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules, serving as a building block for targeted therapeutics or enzyme inhibitors. Its stability and defined stereochemistry support reproducible results in research and industrial applications.
(2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid structure
1846568-61-3 structure
Product Name:(2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid
CAS No:1846568-61-3
MF:C7H8BrNO3
MW:234.04732131958
CID:5738831
PubChem ID:96896730
Update Time:2025-05-22

(2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid
    • 1846568-61-3
    • (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoicacid
    • EN300-1299678
    • 3-Furanpropanoic acid, α-amino-5-bromo-, (αR)-
    • Inchi: 1S/C7H8BrNO3/c8-6-2-4(3-12-6)1-5(9)7(10)11/h2-3,5H,1,9H2,(H,10,11)/t5-/m1/s1
    • InChI Key: WUGJTUVXFXSIEZ-RXMQYKEDSA-N
    • SMILES: BrC1=CC(=CO1)C[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 232.96876g/mol
  • Monoisotopic Mass: 232.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.715±0.06 g/cm3(Predicted)
  • Boiling Point: 332.5±42.0 °C(Predicted)
  • pka: 2.11±0.10(Predicted)

(2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1299678-0.05g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
0.05g
$1261.0 2023-06-06
Enamine
EN300-1299678-0.1g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
0.1g
$1320.0 2023-06-06
Enamine
EN300-1299678-0.25g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
0.25g
$1381.0 2023-06-06
Enamine
EN300-1299678-0.5g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
0.5g
$1440.0 2023-06-06
Enamine
EN300-1299678-1.0g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
1g
$1500.0 2023-06-06
Enamine
EN300-1299678-2.5g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
2.5g
$2940.0 2023-06-06
Enamine
EN300-1299678-5.0g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
5g
$4349.0 2023-06-06
Enamine
EN300-1299678-10.0g
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
10g
$6450.0 2023-06-06
Enamine
EN300-1299678-50mg
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
50mg
$1008.0 2023-09-30
Enamine
EN300-1299678-100mg
(2R)-2-amino-3-(5-bromofuran-3-yl)propanoic acid
1846568-61-3
100mg
$1056.0 2023-09-30

Additional information on (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid

Recent Advances in the Study of (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid (CAS: 1846568-61-3)

The compound (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid (CAS: 1846568-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid as a versatile building block in the synthesis of novel bioactive molecules. The bromofuran moiety, in particular, has been identified as a key structural feature that contributes to its interaction with biological targets. Researchers have successfully incorporated this compound into peptide analogs and small-molecule inhibitors, demonstrating its utility in modulating protein-protein interactions and enzymatic activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a modulator of glutamate receptors. The research team utilized molecular docking and in vitro assays to demonstrate that (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid exhibits selective binding to specific subtypes of glutamate receptors, suggesting its potential application in neurological disorders. The study also reported improved metabolic stability compared to similar compounds, addressing a common challenge in drug development.

Another significant advancement comes from the field of antimicrobial research. A recent paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of derivatives based on (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid that showed promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, while maintaining low cytotoxicity against mammalian cells.

The synthetic accessibility of (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid has also been improved through recent methodological developments. A team from MIT reported a novel asymmetric synthesis route that significantly increases yield and enantiomeric purity while reducing production costs. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Looking forward, several research groups are investigating the potential of (2R)-2-Amino-3-(5-bromofuran-3-yl)propanoic acid in targeted drug delivery systems. Preliminary results suggest that the bromofuran moiety can serve as an effective linker for antibody-drug conjugates, potentially expanding its applications in oncology therapeutics. These developments position this compound as a promising candidate for further investigation in multiple therapeutic areas.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent